Cas no 124942-04-7 (Ethanol,2-(1H-benzimidazol-2-yloxy)-)

Ethanol,2-(1H-benzimidazol-2-yloxy)- structure
124942-04-7 structure
Product Name:Ethanol,2-(1H-benzimidazol-2-yloxy)-
CAS No:124942-04-7
MF:C9H10N2O2
MW:178.187901973724
CID:142520
PubChem ID:3079267
Update Time:2025-04-19

Ethanol,2-(1H-benzimidazol-2-yloxy)- Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2-(1H-benzimidazol-2-yloxy)-
    • 2-(1H-benzimidazol-2-yloxy)ethanol
    • Ethanol, 2-(1H-benzimidazol-2-yloxy)- (9CI)
    • 2-(beta-Hydroxyethoxy)benzimidazole
    • BRN 4247526
    • Ethanol, 2-(1H-benzimidazol-2-yloxy)-
    • 124942-04-7
    • 2-(1H-1,3-benzodiazol-2-yloxy)ethan-1-ol
    • DTXSID10154523
    • AKOS006276829
    • Inchi: 1S/C9H10N2O2/c12-5-6-13-9-10-7-3-1-2-4-8(7)11-9/h1-4,12H,5-6H2,(H,10,11)
    • InChI Key: MWQCNDKZIMEIMB-UHFFFAOYSA-N
    • SMILES: O(CCO)C1=NC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 178.0743
  • Monoisotopic Mass: 178.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 58.1Ų

Experimental Properties

  • PSA: 58.14
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